molecular formula C15H24N2O4S2 B7083724 N-[[1-(dimethylamino)cyclobutyl]methyl]-N-methyl-4-methylsulfonylbenzenesulfonamide

N-[[1-(dimethylamino)cyclobutyl]methyl]-N-methyl-4-methylsulfonylbenzenesulfonamide

Cat. No.: B7083724
M. Wt: 360.5 g/mol
InChI Key: IPYRRVPFVJWTTO-UHFFFAOYSA-N
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Description

N-[[1-(dimethylamino)cyclobutyl]methyl]-N-methyl-4-methylsulfonylbenzenesulfonamide is a complex organic compound with potential applications in various fields such as chemistry, biology, and medicine. This compound is characterized by its unique structure, which includes a cyclobutyl ring, a dimethylamino group, and a sulfonamide moiety.

Properties

IUPAC Name

N-[[1-(dimethylamino)cyclobutyl]methyl]-N-methyl-4-methylsulfonylbenzenesulfonamide
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C15H24N2O4S2/c1-16(2)15(10-5-11-15)12-17(3)23(20,21)14-8-6-13(7-9-14)22(4,18)19/h6-9H,5,10-12H2,1-4H3
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

IPYRRVPFVJWTTO-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CN(C)C1(CCC1)CN(C)S(=O)(=O)C2=CC=C(C=C2)S(=O)(=O)C
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C15H24N2O4S2
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

360.5 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-[[1-(dimethylamino)cyclobutyl]methyl]-N-methyl-4-methylsulfonylbenzenesulfonamide typically involves multiple steps. One common approach is to start with the preparation of the cyclobutyl ring, followed by the introduction of the dimethylamino group. The final step involves the sulfonation of the benzene ring to introduce the sulfonamide group. Specific reaction conditions, such as temperature, pressure, and the use of catalysts, are crucial to ensure the successful synthesis of this compound.

Industrial Production Methods

In an industrial setting, the production of N-[[1-(dimethylamino)cyclobutyl]methyl]-N-methyl-4-methylsulfonylbenzenesulfonamide may involve large-scale reactors and continuous flow processes to optimize yield and efficiency. The use of advanced purification techniques, such as chromatography, ensures the high purity of the final product.

Chemical Reactions Analysis

Types of Reactions

N-[[1-(dimethylamino)cyclobutyl]methyl]-N-methyl-4-methylsulfonylbenzenesulfonamide can undergo various chemical reactions, including:

    Oxidation: The compound can be oxidized to form sulfoxides or sulfones.

    Reduction: Reduction reactions can lead to the formation of amines or other reduced derivatives.

    Substitution: The compound can participate in nucleophilic or electrophilic substitution reactions, leading to the formation of various derivatives.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like hydrogen peroxide or potassium permanganate, reducing agents such as lithium aluminum hydride, and various nucleophiles or electrophiles for substitution reactions. Reaction conditions, such as solvent choice and temperature, play a significant role in determining the outcome of these reactions.

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield sulfoxides or sulfones, while reduction can produce amines. Substitution reactions can lead to a wide range of derivatives with different functional groups.

Scientific Research Applications

N-[[1-(dimethylamino)cyclobutyl]methyl]-N-methyl-4-methylsulfonylbenzenesulfonamide has several scientific research applications:

    Chemistry: The compound is used as a building block in organic synthesis, enabling the creation of more complex molecules.

    Biology: It may serve as a probe or ligand in biochemical studies, helping to elucidate biological pathways and mechanisms.

    Medicine: The compound has potential therapeutic applications, such as acting as an inhibitor or modulator of specific enzymes or receptors.

    Industry: It can be used in the development of new materials or as an intermediate in the synthesis of other valuable compounds.

Mechanism of Action

The mechanism of action of N-[[1-(dimethylamino)cyclobutyl]methyl]-N-methyl-4-methylsulfonylbenzenesulfonamide involves its interaction with specific molecular targets, such as enzymes or receptors. The compound may bind to these targets, altering their activity and leading to various biological effects. The exact pathways involved depend on the specific application and the biological system being studied.

Comparison with Similar Compounds

Similar Compounds

Similar compounds to N-[[1-(dimethylamino)cyclobutyl]methyl]-N-methyl-4-methylsulfonylbenzenesulfonamide include other sulfonamides and cyclobutyl-containing molecules. Examples include:

  • N-[[1-(dimethylamino)cyclobutyl]methyl]-N-methylbenzenesulfonamide
  • N-[[1-(dimethylamino)cyclobutyl]methyl]-N-methyl-4-methylsulfonylbenzamide

Uniqueness

What sets N-[[1-(dimethylamino)cyclobutyl]methyl]-N-methyl-4-methylsulfonylbenzenesulfonamide apart is its specific combination of functional groups, which confer unique chemical and biological properties. This uniqueness makes it valuable for specific applications where other similar compounds may not be as effective.

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